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Compound of Interest

Compound Name: YU238259

Cat. No.: B611905 Get Quote

YU238259 Technical Support Center
This technical support guide provides detailed information on the solubility and stability of

YU238259 in Dimethyl Sulfoxide (DMSO). It is intended for researchers, scientists, and drug

development professionals to ensure proper handling and use of YU238259 in experimental

settings.

Frequently Asked Questions (FAQs)
Q1: What is YU238259?

YU238259 is a small molecule inhibitor of homology-dependent DNA repair (HDR). It does not

affect PARP activity.[1] YU238259 has been shown to exhibit synthetic lethality and

radiosensitization in tumors with DNA repair deficiencies, such as those with BRCA2 mutations.

[2] It is cytotoxic to BRCA2-deficient cells and can potentiate the effects of radiotherapy and

DNA-damaging chemotherapy.[1]

Q2: What is the solubility of YU238259 in DMSO?

The solubility of YU238259 in DMSO has been reported at different concentrations. It can be

dissolved in DMSO at up to 110 mg/mL (239.16 mM), though this may require sonication to

fully dissolve.[1][3] Other sources report a solubility of approximately 30 mg/mL in DMSO.[4][5]

Q3: How should I prepare a stock solution of YU238259 in DMSO?
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To prepare a stock solution, YU238259, which is supplied as a crystalline solid, should be

dissolved in newly opened, anhydrous DMSO.[1][3][4] The use of hygroscopic (water-

absorbed) DMSO can significantly reduce the solubility of the compound.[1][3] For high

concentrations, ultrasonic treatment may be necessary to ensure complete dissolution.[1][3]

Q4: What are the recommended storage conditions for YU238259 stock solutions in DMSO?

For optimal stability, it is recommended to store the YU238259 stock solution in DMSO at -80°C

for long-term storage (up to 6 months) or at -20°C for short-term storage (up to 1 month).[1]

The solution should be protected from light.[1]

Q5: How long is the YU238259 stock solution stable in DMSO?

When stored correctly, the stock solution is stable for up to 6 months at -80°C and for 1 month

at -20°C.[1] The solid form of YU238259 is stable for at least 4 years when stored at -20°C.[4]

[5]

Q6: Are there any signs of degradation I should look for?

Visual signs of degradation can include color changes in the solution or the appearance of

precipitates. If you observe any of these, it is recommended to prepare a fresh stock solution.

Q7: Can I store aqueous solutions of YU238259 after diluting from a DMSO stock?

It is not recommended to store aqueous solutions of YU238259 for more than one day.[4] For in

vivo experiments, it is advised to prepare the working solution fresh on the day of use.[3]
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Problem Possible Cause Solution

Difficulty dissolving YU238259

in DMSO

1. DMSO has absorbed

moisture. 2. Insufficient mixing.

3. Concentration is too high.

1. Use newly opened,

anhydrous DMSO.[1][3] 2. Use

sonication to aid dissolution.[1]

[3] 3. Try preparing a more

dilute stock solution.

Precipitation in stock solution

after storage

1. Improper storage

temperature. 2. Freeze-thaw

cycles. 3. Solubility limit

exceeded at lower

temperatures.

1. Ensure storage at -80°C or

-20°C.[1] 2. Aliquot the stock

solution into smaller volumes

to avoid multiple freeze-thaw

cycles. 3. Gently warm the

solution and vortex or sonicate

to redissolve before use.

Inconsistent experimental

results

1. Degradation of the

compound. 2. Inaccurate

concentration due to

incomplete dissolution or

precipitation.

1. Prepare a fresh stock

solution. 2. Ensure the

compound is fully dissolved

before making dilutions.

Centrifuge the vial before

taking an aliquot to pellet any

undissolved material.

Quantitative Data Summary
Solubility of YU238259

Solvent Concentration Notes Reference

DMSO
110 mg/mL (239.16

mM)
Requires sonication. [1][3]

DMSO ~30 mg/mL [4][5]

DMSO:PBS (pH 7.2)

(1:10)
~0.1 mg/mL [4][5]
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Form
Storage
Temperature

Duration Notes Reference

In DMSO -80°C 6 months
Protect from

light.
[1]

In DMSO -20°C 1 month
Protect from

light.
[1]

Solid -20°C ≥ 4 years [4][5]

Aqueous

Solution

Room

Temperature
≤ 1 day

Not

recommended

for longer

storage.

[4]

Experimental Protocols
Protocol for Preparing a 10 mM Stock Solution of YU238259 in DMSO

Materials:

YU238259 (MW: 459.95 g/mol )[1]

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Sonicator bath

Procedure:

1. Equilibrate the YU238259 vial to room temperature before opening.

2. Weigh the desired amount of YU238259 solid in a sterile tube. For example, to prepare 1

mL of a 10 mM solution, use 4.6 mg of YU238259.

3. Add the appropriate volume of anhydrous DMSO. For 1 mL of a 10 mM solution, add 1 mL

of DMSO.
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4. Vortex the solution thoroughly.

5. If the compound is not fully dissolved, place the tube in a sonicator bath for 5-10 minutes,

or until the solution is clear.

6. Once fully dissolved, the stock solution can be used immediately or aliquoted for storage.

7. For storage, dispense small volumes into sterile, light-protected tubes to minimize freeze-

thaw cycles.

8. Store at -20°C for up to one month or at -80°C for up to six months.[1]

Visualizations

Stock Solution Preparation Workflow
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Caption: Workflow for preparing a YU238259 stock solution in DMSO.
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YU238259 Mechanism of Action

DNA Double-Strand Break
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Caption: Simplified signaling pathway showing YU238259's inhibition of HDR.
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Troubleshooting Logic

Problem Encountered

Is it a dissolution issue?

Is it precipitation after storage?

No

Use new DMSO
Sonicate

Yes

Are results inconsistent?

No

Check storage temp
Aliquot to avoid freeze-thaw

Warm and sonicate to redissolve

Yes

Prepare fresh stock solution
Ensure full dissolution before use

Yes

Problem Resolved

Click to download full resolution via product page

Caption: Decision tree for troubleshooting common YU238259 solution issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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